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Compound Name: 3,4-Diethyl-2,2-dimethylhexane

Cat. No.: B14536976 Get Quote

For scientists and professionals in drug development, the selection of high-purity, well-

characterized excipients is paramount. Branched C12 alkanes, particularly isododecane, are

increasingly utilized as versatile solvents and emollients in a range of pharmaceutical and

research applications. This in-depth guide provides a technical overview of commercially

available branched C12 alkanes, their synthesis, and their applications, with a focus on

providing researchers with the data and methodologies necessary for informed decision-

making.

Chemical Suppliers and Product Specifications
A number of chemical suppliers offer branched C12 alkanes, with isododecane being the most

prominent. These compounds are valued for their inertness, low viscosity, and high purity. Key

suppliers include Ningbo Inno Pharmchem, Henan Alfa Chemical, EMCO Chemicals,

Haltermann Carless, and Alfa Chemistry. While product specifications can vary, they generally

meet high standards required for research and pharmaceutical applications.

It is crucial for researchers to obtain detailed technical data sheets (TDS) and safety data

sheets (SDS) from their chosen supplier to ensure the material meets the specific requirements

of their application.

Manufacturing Processes of Branched C12 Alkanes
The primary industrial production method for isododecane and other branched C12 alkanes is

the oligomerization of isobutene, followed by a hydrogenation step. This process typically yields
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a mixture of isomers, with 2,2,4,6,6-pentamethylheptane being the major component in high-

quality isododecane.

The synthesis process can be visualized as a two-step reaction:

Isobutene Monomers Oligomerization
(Acid Catalyst)

Isododecenes
(C12 Olefins)

Hydrogenation
(e.g., Ni, Pd catalyst)

Isododecane
(Branched C12 Alkanes)

Click to download full resolution via product page

A simplified workflow for the synthesis of isododecane.

Recently, there has been a move towards more sustainable manufacturing practices.

Haltermann Carless, for example, offers a bio-based isododecane produced from renewable

resources.[1] This process also involves the conversion of a bio-based feedstock into

isobutene, which is then subjected to oligomerization and hydrogenation.

Applications in Research and Drug Development
Branched C12 alkanes have found utility in several areas of pharmaceutical sciences due to

their favorable physicochemical properties.

As Solvents in Organic Synthesis
The inert and non-polar nature of branched C12 alkanes makes them suitable solvents for a

variety of organic reactions. Their low reactivity prevents interference with sensitive reagents

and intermediates. While specific, detailed protocols are often reaction-dependent, a general

workflow for utilizing a branched C12 alkane as a solvent is outlined below.
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Start: Select Reaction

Choose Branched C12 Alkane
(e.g., Isododecane)

Prepare Reactants and Reagents

Set up Reaction Vessel
(Inert Atmosphere if required)

Add Solvent and Reactants

Conduct Reaction
(Heating/Cooling as needed)

Reaction Workup
(e.g., Quenching, Extraction)

Product Purification
(e.g., Chromatography, Distillation)

Product Analysis
(e.g., NMR, GC-MS)

End: Isolated Product
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A general workflow for using branched C12 alkanes as solvents in organic synthesis.
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In Topical Drug Formulations
Isododecane is widely used as an emollient and solvent in topical drug delivery systems. Its

high spreadability, non-greasy feel, and rapid evaporation contribute to elegant and patient-

compliant formulations. It can help to dissolve active pharmaceutical ingredients (APIs) and

enhance their delivery into the skin.

As Adjuvants in Vaccine Formulations
Branched-chain hydrocarbons are explored as components of oil-in-water emulsions for

vaccine adjuvants. These emulsions can help to create a depot effect at the injection site,

leading to a slow release of the antigen and an enhanced immune response. While straight-

chain alkanes can be irritating, the branched structure of compounds like isododecane is

associated with better tolerability.

Experimental Protocols
Detailed experimental protocols are highly specific to the application. Researchers should

consult specialized literature for protocols relevant to their specific area of interest. For

instance, when using Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of

isododecane, the column type, temperature program, and injection parameters must be

optimized for the specific mixture being analyzed.

Quantitative Data Summary
The following table summarizes typical physical and chemical properties of isododecane,

compiled from various supplier data. It is important to note that these values can vary slightly

between suppliers and batches.
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Property Typical Value Unit

Physical Properties

Molecular Weight 170.33 g/mol

Density (@ 20°C) ~0.74 - 0.75 g/cm³

Boiling Point ~175 - 185 °C

Flash Point ~48 - 54 °C

Viscosity (@ 25°C) ~1.0 - 1.5 cP

Chemical Specifications

Purity (Isododecane) >98% (typically) %

Major Isomer (2,2,4,6,6-

Pentamethylheptane)
>80% (in high-purity grades) %

Water Content <100 ppm

Acidity (as acetic acid) <10 ppm

Conclusion
Branched C12 alkanes, and isododecane in particular, are valuable tools for researchers and

drug development professionals. Their well-defined properties, commercial availability from

multiple suppliers, and versatility in a range of applications make them a reliable choice for

formulation and synthesis work. As with any chemical, it is imperative to source high-quality

materials and to have a thorough understanding of their technical specifications to ensure

reproducible and reliable results in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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